Cas no 2418681-82-8 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2418681-82-8
• MF: C₂₆H₂₂N₂O₆
• MW: 458.462687015533
• CID: 5667828
• PubChem ID: 165771445
• Update Time: 2025-05-24

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• EN300-26860673
• 2418681-82-8
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C26H22N2O6/c1-2-13-33-25(31)27-16-11-12-21(24(29)30)23(14-16)28-26(32)34-15-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h2-12,14,22H,1,13,15H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： CUMDGSAZFYSQBF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1C(=O)O)NC(=O)OCC=C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.14778643g/mol
• Monoisotopic Mass: 458.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic Acid

The compound with CAS No. 2418681-82-8, known as 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a benzoic acid backbone substituted with two distinct protecting groups: a fluorenylmethoxycarbonyl (Fmoc) group and an allyloxycarbonyl (Alloc) group. These groups are strategically positioned at the 2nd and 4th positions of the benzene ring, respectively.

Chemical Structure and Properties

The molecular structure of this compound is quite intricate. The benzoic acid moiety serves as the central framework, with the Fmoc group attached to the amino group at position 2. The Fmoc group, derived from 9H-fluoren-9-yl methoxy carbonyl, is a well-known protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. At position 4, the Alloc group is attached to another amino group. The Alloc group, derived from propenoyloxy carbonyl, is also a versatile protecting group often used in various organic synthesis reactions.

Applications in Organic Synthesis

This compound finds extensive use in organic synthesis, particularly in the construction of complex molecules. The presence of both Fmoc and Alloc groups allows for precise control over the reactivity of the amino groups during synthesis. Recent studies have highlighted its utility in multi-step synthesis protocols where sequential deprotection and functionalization are required. For instance, researchers have employed this compound as an intermediate in the synthesis of bioactive molecules, including potential drug candidates.

Recent Research Developments

In recent years, there has been a surge in research focusing on compounds like 2-{Fmoc-amino}-4-{Alloc-amino}benzoic acid. Scientists have explored its role in click chemistry, where it serves as a platform for constructing diverse libraries of compounds with potential therapeutic applications. Additionally, advancements in green chemistry have led to the development of more efficient synthetic routes for this compound, reducing environmental impact while maintaining high yields.

Synthesis and Stability

The synthesis of this compound typically involves multi-step processes that require meticulous control over reaction conditions. Key steps include the installation of the Fmoc and Alloc groups onto the amino positions of benzoic acid derivatives. Recent studies have optimized these steps using novel catalysts and reaction conditions, leading to higher purity and yield. The stability of this compound under various storage conditions has also been extensively studied, with findings indicating that it remains stable under standard laboratory conditions when stored away from light and moisture.

Biological Activity and Potential Applications

Preliminary biological studies suggest that this compound may exhibit interesting pharmacological properties. Researchers have investigated its potential as a precursor for bioactive molecules targeting specific therapeutic areas such as oncology and neurodegenerative diseases. While further studies are needed to fully elucidate its biological activity, its structural complexity and functional versatility make it a promising candidate for drug discovery efforts.